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Compound of Interest

Compound Name: A 80426 mesylate

Cat. No.: B1662602

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of A-80426
mesylate in cell culture experiments. A-80426 mesylate is a potent and selective a2-
adrenoceptor antagonist and a serotonin (5-HT) uptake inhibitor, making it a valuable tool for
research in neuroscience and pharmacology.

Compound Information

Property Value
Compound Name A-80426 mesylate
CAS Number 152148-63-5

a2-adrenoceptor antagonist, Serotonin (5-HT)
uptake inhibitor[1]

Mechanism of Action

Molecular Formula C23H27NO2 « CH3S03H

Molecular Weight 445.57 g/mol

Solubility Data

Quantitative solubility data for A-80426 mesylate in common laboratory solvents is not readily
available in published literature. However, based on the general solubility of similar
compounds, including other mesylate salts and serotonin reuptake inhibitors, the following

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1662602?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995653/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

table provides guidance on suitable solvents. It is strongly recommended to perform small-
scale solubility tests before preparing a large stock solution.

Solvent Expected Solubility Notes

Dimethyl sulfoxide (DMSO) is
a common solvent for
preparing stock solutions of
organic compounds for cell
DMSO Sohible culture. Many serotonin
reuptake inhibitors can be
dissolved in 100% DMSO to
create a stock solution, for
example at a concentration of

10 mM.[2]

Ethanol can be an alternative
Ethanol Potentially Soluble solvent, but its suitability

should be confirmed.

Mesylate salts can have some
Water Sparingly Soluble aqueous solubility, but it is
often limited.

Direct dissolution in aqueous

media is not recommended. A
Cell Culture Media Insoluble concentrated stock solution in

an organic solvent should be

prepared first.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of A-80426 mesylate in
DMSO.

Materials:
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A-80426 mesylate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of A-80426 mesylate needed using its molecular weight (445.57 g/mol ).

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)* 445.57 g/mol * (1000 mg /1 g) = 4.4557
mg

Weigh the compound: Carefully weigh out approximately 4.46 mg of A-80426 mesylate
powder using an analytical balance in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the tube containing the A-80426
mesylate.

Dissolve the compound: Vortex the solution until the compound is completely dissolved.
Gentle warming in a 37°C water bath may aid dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved patrticles.

Sterilization (Optional but Recommended): If the stock solution needs to be sterile for long-
term storage or sensitive applications, filter it through a 0.22 pm syringe filter compatible with
DMSO into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability.
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Dilution of Stock Solution for Cell Culture Experiments

This protocol describes how to dilute the 10 mM stock solution to the desired final
concentration in your cell culture medium.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.1% to 0.5%, as higher concentrations can be toxic to cells.

e Always include a vehicle control (cell culture medium with the same final concentration of
DMSO as the treated wells) in your experiments.

Procedure:

o Determine the final concentration: Decide on the final concentration of A-80426 mesylate you
want to test in your cell culture experiment (e.g., 1 uM, 10 pM).

o Calculate the dilution factor: Calculate the dilution required from your 10 mM stock solution.
For example, to make a 10 pM final concentration from a 10 mM stock, the dilution factor is
1:1000.

e Prepare the working solution:

o Serial Dilution (Recommended): For high dilution factors, it is best to perform a serial
dilution. For a 1:1000 dilution, you could first dilute the 10 mM stock 1:10 in sterile PBS or
cell culture medium to make a 1 mM intermediate solution. Then, dilute this intermediate
solution 1:100 into your final volume of cell culture medium.

o Direct Dilution: For lower dilution factors, you can add the stock solution directly to the cell
culture medium. For a 1:1000 dilution, you would add 1 pL of the 10 mM stock solution to
every 1 mL of cell culture medium.

e Mix thoroughly: Gently mix the medium containing the diluted compound before adding it to

your cells.

e Add to cells: Replace the existing medium in your cell culture plates with the medium
containing the desired final concentration of A-80426 mesylate.
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Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using A-80426 mesylate in cell culture.

Signaling Pathway of a2-Adrenoceptor Antagonism

A-80426 mesylate acts as an antagonist at a2-adrenoceptors. These receptors are G-protein
coupled receptors (GPCRs) that, when activated by their endogenous ligands (norepinephrine
and epinephrine), inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular
cyclic AMP (cAMP) levels. By blocking this interaction, A-80426 mesylate prevents the
inhibition of adenylyl cyclase, thereby maintaining or increasing CAMP levels.
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Caption: Antagonistic action of A-80426 mesylate on the a2-adrenoceptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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